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Introduction
The Stimulator of Interferon Genes (STING) pathway is a critical component of the innate

immune system, responsible for detecting cytosolic DNA, which is a hallmark of viral infections

and cellular damage. Activation of the STING pathway leads to the production of type I

interferons (IFNs) and other pro-inflammatory cytokines, mounting a robust anti-pathogen and

anti-tumor immune response.[1][2][3] Pharmacological activation of STING using agonists is a

promising therapeutic strategy for cancer immunotherapy.[1][3] STING agonist-25 (also known

as CF505) is a non-nucleotide, small-molecule STING agonist that has been shown to activate

the STING pathway, leading to the phosphorylation of STING, TBK1, and IRF3, and the

subsequent production of IFN-β and other cytokines.

These application notes provide a detailed protocol for the in vitro characterization of STING
agonist-25 activity using a human monocytic cell line.
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Upon binding of an agonist, STING undergoes a conformational change and translocates from

the endoplasmic reticulum to the Golgi apparatus. This leads to the recruitment and activation

of TANK-binding kinase 1 (TBK1), which in turn phosphorylates Interferon Regulatory Factor 3

(IRF3). Phosphorylated IRF3 dimerizes and translocates to the nucleus to induce the

transcription of type I interferons, such as IFN-β. Activated STING can also lead to the

activation of the NF-κB pathway, resulting in the production of pro-inflammatory cytokines.
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Caption: STING signaling pathway activation by an agonist.

Experimental Protocol: In Vitro STING Activation
Assay
This protocol describes the measurement of STING activation in THP-1 cells, a human

monocytic leukemia cell line that endogenously expresses all the necessary components of the

STING pathway. The primary readout for STING activation will be the quantification of secreted

IFN-β in the cell culture supernatant using an Enzyme-Linked Immunosorbent Assay (ELISA).

Materials and Reagents
Cell Line: THP-1 cells

STING Agonist: STING agonist-25

Culture Medium: RPMI-1640 supplemented with 10% Fetal Bovine Serum (FBS), 1%

Penicillin-Streptomycin
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Assay Plate: 96-well flat-bottom cell culture plates

Reagents for ELISA: Human IFN-β ELISA kit (follow manufacturer's instructions)

Plate Reader: Capable of measuring absorbance for ELISA

Experimental Workflow
The overall workflow for the in vitro STING activation assay is depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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